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Compound of Interest

Compound Name: 1-lodo-3-methylcyclohexane

Cat. No.: B2814606

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-iodo-3-methylcyclohexane, a
versatile alkyl halide building block in organic synthesis. The document details its chemical
identity, physical properties, synthesis methodologies, and reactivity, with a focus on its
application in constructing more complex molecular architectures.

Chemical Identification and Properties

1-lodo-3-methylcyclohexane is a cyclic organic compound with the iodine atom and the
methyl group at positions 1 and 3 of the cyclohexane ring, respectively. Due to the presence of
two stereocenters, it can exist as different stereoisomers.

Table 1: Chemical Identifiers for 1-lodo-3-methylcyclohexane and its Isomers
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Identifier

Value

Chemical Name

1-lodo-3-methylcyclohexane

General CAS Number

89894-77-9[1][2][3]

cis-lsomer CAS Number

66922-06-3[4][5]

(1R,3S)-Isomer CAS Number

Not explicitly found, but related stereocisomers

are cataloged.[6]

Molecular Formula

C7HasI[1][2][7]

Molecular Weight

224.08 g/mol [1][8]

Canonical SMILES

CC1CCCC(CL)I[1][3]

InChl

INChl=1S/C7H13I/c1-6-3-2-4-7(8)5-6/h6-7H,2-
5H2,1H3[3][7]

InChlKey

ZQUIJUNLTMQRAA-UHFFFAOYSA-N[3][7]

Table 2: Physical and Chemical Properties of 1-lodo-3-methylcyclohexane

Property Value
Density ~1.52 g/cm3[8]
Boiling Point ~202.1 °C at 760 mmHg[8]

Vapor Pressure

0.423 mmHg at 25°C[2]

Topological Polar Surface Area 0 Az
Complexity 70.8[3]
Undefined Atom Stereocenter Count 2[3]

Synthesis of 1-lodo-3-methylcyclohexane

A common method for the synthesis of 1-iodo-3-methylcyclohexane involves the conversion

of the corresponding alcohol, 3-methylcyclohexanol.
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Experimental Protocol: Conversion of 3-
Methylcyclohexanol to 1-lodo-3-methylcyclohexane

This protocol is based on a general method for converting secondary alcohols to iodides using
triphenylphosphine and iodine.

Materials:

o 3-methylcyclohexanol

e Triphenylphosphine (PPhs)

 lodine (I2)

¢ 1-methyl-1H-imidazole

e Dichloromethane (CH2Cl2)

o Saturated aqueous sodium thiosulfate (Na2S203) solution
e Brine

¢ Anhydrous magnesium sulfate (MgSOQOa)

« Silica gel for column chromatography

Hexane

Procedure:

¢ In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-
methylcyclohexanol, triphenylphosphine, and 1-methyl-1H-imidazole in dichloromethane at 0
°C.[5]

» Slowly add a solution of iodine in dichloromethane to the reaction mixture at 0 °C.[5]

¢ Allow the reaction to stir at 0 °C for 4 hours.[5]
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» Monitor the reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate
solution to remove excess iodine.

o Separate the organic layer and wash it sequentially with water and brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

» Purify the crude product by flash column chromatography on silica gel using hexane as the
eluent to yield 1-iodo-3-methylcyclohexane.

Reaction & Workup Product

-~ﬁ> Reaction at 0°C [Quench with Na25203]—>[£xnacuun & Washmg)—>[Drying (MgSO4D—>[CUIumn Chromalcgraphy]~—b

1-lodo-3-methylcyclohexane

Click to download full resolution via product page

Synthesis workflow for 1-lodo-3-methylcyclohexane.

Reactivity and Applications

1-lodo-3-methylcyclohexane is a valuable intermediate in organic synthesis, primarily due to
the good leaving group ability of the iodide atom. This facilitates nucleophilic substitution (Snl
and Sn2) and elimination reactions.[8]
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Nucleophilic Substitution Reactions

The compound can undergo Sn2 reactions with various nucleophiles to introduce the 3-
methylcyclohexyl moiety into target molecules. For instance, reaction with an alkoxide would
yield the corresponding ether via a Williamson ether synthesis-type reaction.

Elimination Reactions

Similar to other alkyl halides, 1-iodo-3-methylcyclohexane can undergo elimination reactions
to form alkenes. The regioselectivity of the elimination (Zaitsev vs. Hofmann product) can be
influenced by the steric bulk of the base used. For the related compound, 1-iodo-1-
methylcyclohexane, treatment with a small, unhindered base like sodium ethoxide favors the
more substituted Zaitsev product (1-methylcyclohexene).[9][10] Conversely, a bulky base such
as potassium tert-butoxide favors the less substituted Hofmann product
(methylenecyclohexane).[9][10]

Products
Small Base

(e.g., NaOEt) Zaitsev Product
| (1-methylcyclohexene)

1-lodo-1-methylcyclohexane
(Hustrative Example) Bulky Base
(e.g, =BuOK) Hofmann Product
(methylenecyclohexane)

Click to download full resolution via product page

Regioselectivity in elimination reactions.

Spectroscopic Data
Spectroscopic data is crucial for the characterization of 1-iodo-3-methylcyclohexane.
e 13C NMR: The 13C NMR spectrum for both cis- and trans-1-iodo-3-methylcyclohexane has

been reported and is available in spectral databases.[7][11] This data is essential for
distinguishing between the different stereoisomers.
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Safety and Handling

Detailed safety and handling information, including GHS classification and precautionary
statements, is not readily available in the searched literature.[3] As with all alkyl iodides, this
compound should be handled with care in a well-ventilated fume hood, wearing appropriate
personal protective equipment (gloves, safety glasses, and a lab coat). Alkyl iodides can be
lachrymatory and are generally considered to be irritants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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